Cas no 1486485-28-2 (2-(5-chloro-2-cyclopropyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(5-chloro-2-cyclopropyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1486485-28-2
• MF: C₁₅H₂₀BClO₂
• MW: 278.582103729248
• CID: 4601968
• Update Time: 2025-10-29

2-(5-chloro-2-cyclopropyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-cyclopropyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C15H20BClO2/c1-14(2)15(3,4)19-16(18-14)13-9-11(17)7-8-12(13)10-5-6-10/h7-10H,5-6H2,1-4H3
• InChI Key： MMIBKEZCCKOPLS-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(Cl)=CC=C1C1CC1

Additional information on 2-(5-chloro-2-cyclopropyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(5-chloro-2-cyclopropyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1486485-28-2)

2-(5-chloro-2-cyclopropyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1486485-28-2) is a highly specialized boronic ester compound widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a cyclopropyl group and a chloro substituent, enhances its reactivity and selectivity in catalytic processes, making it a valuable tool for chemists.

The growing interest in boron-containing compounds stems from their versatility in constructing complex molecular architectures. Researchers frequently search for "boronic ester applications" or "advanced Suzuki coupling reagents," highlighting the demand for high-purity intermediates like 2-(5-chloro-2-cyclopropyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Its CAS No. 1486485-28-2 ensures traceability and compliance with regulatory standards, a critical factor for laboratories adhering to Good Manufacturing Practices (GMP).

In recent years, the compound has gained attention due to its potential role in drug discovery, particularly in the synthesis of kinase inhibitors and anticancer agents. Queries such as "boron in medicinal chemistry" or "cyclopropyl-phenyl derivatives" reflect the scientific community's focus on innovative therapeutic strategies. The tetramethyl-dioxaborolane moiety in this compound offers improved stability under ambient conditions, addressing common challenges associated with boronic acid derivatives.

From an industrial perspective, 2-(5-chloro-2-cyclopropyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is synthesized through meticulous palladium-catalyzed borylation or transesterification methods. Its high purity (>97%) is essential for reproducible results in catalysis and ligand design. Environmental considerations also drive interest in "green chemistry alternatives," where this compound’s efficiency reduces waste generation compared to traditional reagents.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to verify the structural integrity of CAS No. 1486485-28-2. Storage recommendations typically include anhydrous conditions and inert atmospheres to preserve its reactivity. As the demand for tailor-made boronic esters rises, this compound exemplifies the intersection of precision chemistry and industrial scalability.

In summary, 2-(5-chloro-2-cyclopropyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a cornerstone in modern synthetic chemistry. Its applications span bioconjugation, material science, and catalysis, aligning with trends like "click chemistry" and "fragment-based drug design." With its CAS No. 1486485-28-2 serving as a key identifier, this compound continues to empower innovations across multidisciplinary research fields.